Cas no 81310-61-4 (4-(Piperidin-3-ylmethyl)morpholine dihydrochloride)

• Product Name: 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride
• CAS No: 81310-61-4
• MF: C₁₀H₂₂Cl₂N₂O
• MW: 257.200480937958
• CID: 1084156
• PubChem ID: 20494056
• Update Time: 2025-07-23

4-(Piperidin-3-ylmethyl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride
• 4-(3-Piperidinylmethyl)morpholine dihydrochloride
• 4-(piperidin-3-ylmethyl)morpholine;dihydrochloride
• AKOS015845432
• 4-[(piperidin-3-yl)methyl]morpholine dihydrochloride
• SY311259
• 4-(3-Piperidylmethyl)morpholine Dihydrochloride
• SCHEMBL11148253
• EN300-70007
• 81310-61-4
• 4-((Piperidin-3-yl)methyl)morpholine dihydrochloride
• 4-(3-PIPERIDINYLMETHYL)-MORPHOLINE 2HCL
• G80285
• DB-194269

• MDL： MFCD13250093
• Inchi： 1S/C10H20N2O.2ClH/c1-2-10(8-11-3-1)9-12-4-6-13-7-5-12;;/h10-11H,1-9H2;2*1H
• InChI Key： ZYHCTMZHOUHKFL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)CC1CNCCC1

Computed Properties

• Exact Mass: 256.1109187g/mol
• Monoisotopic Mass: 256.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride

Professional Introduction to 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride (CAS No. 81310-61-4)

4-(Piperidin-3-ylmethyl)morpholine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the chemical abstracts service number CAS No. 81310-61-4, has garnered attention due to its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates both piperidine and morpholine moieties, which are well-documented for their pharmacological properties and potential in drug design.

The structural composition of 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride is pivotal in determining its chemical behavior and biological activity. The presence of the piperidine ring contributes to its ability to interact with various biological targets, while the morpholine moiety enhances its solubility and stability. These characteristics make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with therapeutic potential.

In recent years, there has been a surge in research focusing on the development of new drugs targeting neurological disorders. The unique structural features of 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride have positioned it as a key candidate in this area. Studies have demonstrated its potential as a precursor in the synthesis of compounds that modulate neurotransmitter systems, offering hope for the treatment of conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been particularly noted, making it an attractive option for central nervous system (CNS) drug development.

Moreover, the dihydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better bioavailability and efficacy. This form is particularly advantageous in formulations intended for oral administration, where stability and solubility are critical factors. The salt form also improves the compound's compatibility with other pharmaceutical excipients, facilitating the development of robust drug formulations.

The synthesis of 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. These studies have also highlighted potential side effects and toxicity profiles, which are crucial for ensuring patient safety.

The pharmaceutical industry has shown considerable interest in leveraging 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride for novel drug development. Collaborative efforts between academic researchers and industry scientists have led to several promising candidates entering clinical trials. These trials aim to evaluate the safety and efficacy of compounds derived from this scaffold, paving the way for new treatments for various diseases.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for the production of 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride. Stringent quality control measures must be implemented at every stage of manufacturing to guarantee consistency and purity. This includes rigorous testing for impurities and contaminants, as well as adherence to environmental and safety regulations.

The environmental impact of producing this compound is another critical consideration. Sustainable synthetic routes have been explored to minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into production processes, aiming to make pharmaceutical manufacturing more environmentally friendly without compromising on quality or yield.

In conclusion, 4-(Piperidin-3-ylmethyl)morpholine dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.